Cas no 1227573-57-0 (5-Chloro-3-(4-fluorophenyl)picolinaldehyde)

• Product Name: 5-Chloro-3-(4-fluorophenyl)picolinaldehyde
• CAS No: 1227573-57-0
• MF: C₁₂H₇ClFNO
• MW: 235.641485452652
• CID: 4908875
• Update Time: 2025-10-31

5-Chloro-3-(4-fluorophenyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-(4-fluorophenyl)picolinaldehyde
• 5-Chloro-3-(4-fluorophenyl)picolinaldehyde

• Inchi： 1S/C12H7ClFNO/c13-9-5-11(12(7-16)15-6-9)8-1-3-10(14)4-2-8/h1-7H
• InChI Key： JVGXOVLPDNYWTK-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=O)C(=C1)C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 3
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-3-(4-fluorophenyl)picolinaldehyde

Introduction to 5-Chloro-3-(4-fluorophenyl)picolinaldehyde (CAS No: 1227573-57-0)

5-Chloro-3-(4-fluorophenyl)picolinaldehyde, identified by its Chemical Abstracts Service (CAS) number 1227573-57-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aldehydes, characterized by its carbonyl group (C=O) attached to a hydrogen atom or an alkyl/aryl group. The presence of both chlorine and fluorine substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.

The structural motif of 5-Chloro-3-(4-fluorophenyl)picolinaldehyde consists of a picoline backbone, which is a derivative of pyridine with one methyl group replacing a hydrogen atom. This particular arrangement not only enhances the compound's solubility and metabolic stability but also facilitates interactions with biological targets. The chloro and fluoro groups are strategically positioned to modulate the compound's reactivity and binding affinity, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various therapeutic applications. 5-Chloro-3-(4-fluorophenyl)picolinaldehyde has emerged as a promising intermediate in the synthesis of compounds targeting inflammatory pathways, cancer metabolism, and neurodegenerative diseases. Its aldehyde functionality serves as a versatile handle for further chemical modifications, allowing researchers to explore diverse pharmacological profiles.

One of the most compelling aspects of 5-Chloro-3-(4-fluorophenyl)picolinaldehyde is its potential in modulating enzyme activity. For instance, studies have demonstrated its ability to interact with polyphenol oxidases and lipoxygenases, enzymes implicated in oxidative stress-related diseases. The chloro and fluoro substituents enhance the compound's binding affinity by inducing favorable hydrogen bonding and hydrophobic interactions with active sites. This has led to the exploration of its derivatives as potential therapeutic agents for conditions such as rheumatoid arthritis and Alzheimer's disease.

The pharmaceutical industry has been particularly interested in leveraging the structural features of 5-Chloro-3-(4-fluorophenyl)picolinaldehyde for drug discovery. Its picoline core is known to exhibit favorable pharmacokinetic properties, including good oral bioavailability and tissue distribution. Additionally, the presence of halogen atoms can improve metabolic stability, reducing the likelihood of rapid degradation in vivo. These attributes make it an attractive candidate for further development into clinical candidates.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 5-Chloro-3-(4-fluorophenyl)picolinaldehyde for biological activity. Molecular docking simulations have been used to predict how this compound might interact with specific protein targets, providing insights into its potential therapeutic effects. These computational approaches have accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted binding affinities and selectivity profiles.

In addition to its pharmaceutical applications, 5-Chloro-3-(4-fluorophenyl)picolinaldehyde has shown promise in materials science. Its ability to participate in condensation reactions with amine derivatives makes it useful for synthesizing polymers with tailored properties. These polymers could find applications in coatings, adhesives, and even advanced materials for electronics.

The synthesis of 5-Chloro-3-(4-fluorophenyl)picolinaldehyde involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps typically include halogenation reactions to introduce the chloro and fluoro substituents, followed by formylation at the desired position on the picoline ring. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it possible to produce high-purity batches of the compound suitable for further research.

From a regulatory perspective, ensuring the quality and consistency of 5-Chloro-3-(4-fluorophenyl)picolinaldehyde is paramount. Manufacturers must adhere to stringent guidelines set forth by agencies such as the International Council for Harmonisation (ICH) to guarantee that their products meet the necessary purity standards for preclinical and clinical studies. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are routinely employed to verify the compound's identity and purity.

The future prospects for 5-Chloro-3-(4-fluorophenyl)picolinaldehyde are bright, with ongoing research exploring its potential in emerging therapeutic areas. For example, investigations into its role as an intermediate in antiviral drug development are showing promise due to its ability to disrupt viral replication mechanisms. Similarly, studies investigating its effects on mitochondrial function may uncover new avenues for treating metabolic disorders.

In conclusion, 5-Chloro-3-(4-fluorophenyl)picolinaldehyde (CAS No: 1227573-57-0) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it an invaluable tool for drug discovery, materials science, and synthetic chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow even further.